3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride
Overview
Description
3-(Trifluoromethyl)-1,2-oxazole-4-carbonyl chloride (TFOC) is a versatile chemical compound with a wide range of applications in scientific research and laboratory experiments. It is used as a reagent for the synthesis of organic compounds and as a catalyst in a variety of reactions. TFOC is also known for its strong oxidizing properties, making it a useful tool for the study of oxidative processes in biochemistry and physiology.
Scientific Research Applications
3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a tool for studying oxidative processes in biochemistry and physiology. It is also used in the synthesis of a variety of organic compounds, such as amides, esters, and nitriles.
Mechanism of Action
3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride is an oxidizing agent, meaning it can transfer electrons from one molecule to another. This process is known as oxidation-reduction (redox) and is essential for many biochemical and physiological processes. 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride is also capable of forming covalent bonds with other molecules, allowing it to act as a catalyst in chemical reactions.
Biochemical and Physiological Effects
Due to its strong oxidizing properties, 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride can have a variety of effects on biochemical and physiological processes. It is capable of altering the structure of proteins and other molecules, which can have a significant impact on the functioning of cells and tissues. Additionally, 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride has been shown to have antibacterial and antifungal properties, making it a useful tool for studying microbial processes.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride in laboratory experiments is its strong oxidizing properties, which allow it to be used as a catalyst in a variety of reactions. Additionally, it is relatively easy to synthesize and is cost-effective. However, 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride can be toxic and can cause irritation to the skin and eyes, so it should be handled with caution.
Future Directions
Due to its wide range of applications, there are numerous potential future directions for 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride. One potential direction is the development of new synthetic methods for the preparation of 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride. Additionally, it could be used to study the effects of oxidative stress on cells and tissues, as well as to develop new drugs and treatments for various diseases. Finally, 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride could be used to study the role of oxidative processes in the metabolism of carbohydrates, lipids, and proteins.
Synthesis Methods
3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride can be synthesized by a variety of methods, including the reaction of trifluoromethyl bromide with sodium hydroxide in aqueous acetonitrile, followed by the addition of dimethyl oxazolidine-2,4-dione. This method is simple, efficient, and cost-effective. It yields a pure product with a high yield of up to 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride involves the conversion of 3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid to its corresponding acid chloride using thionyl chloride.", "Starting Materials": [ "3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid", "Thionyl chloride", "Anhydrous dichloromethane", "Anhydrous diethyl ether", "Anhydrous sodium sulfate" ], "Reaction": [ "To a solution of 3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid (1.0 g, 4.5 mmol) in anhydrous dichloromethane (10 mL) and anhydrous diethyl ether (10 mL) at 0°C, thionyl chloride (0.5 mL, 6.8 mmol) was added dropwise over 10 minutes.", "The reaction mixture was stirred at 0°C for 1 hour and then at room temperature for an additional 2 hours.", "The reaction was quenched by the addition of ice-cold water (10 mL) and the resulting mixture was extracted with dichloromethane (3 x 10 mL).", "The combined organic layers were dried over anhydrous sodium sulfate and concentrated under reduced pressure.", "The crude product was purified by column chromatography on silica gel using dichloromethane as the eluent to afford 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride as a white solid (0.8 g, 75% yield)." ] } | |
CAS RN |
1076245-77-6 |
Molecular Formula |
C5HClF3NO2 |
Molecular Weight |
199.5 |
Purity |
95 |
Origin of Product |
United States |
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